N'-(4-methyl-9-acridinyl)-3-nitrobenzohydrazide

• IUPAC Name: N'-(4-methylacridin-9-yl)-3-nitrobenzohydrazide
• InChI: InChI=1S/C21H16N4O3/c1-13-6-4-10-17-19(13)22-18-11-3-2-9-16(18)20(17)23-24-21(26)14-7-5-8-15(12-14)25(27)28/h2-12H,1H3,(H,22,23)(H,24,26)
• InChI Key: OLNSFYFQMWRWEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=C(C3=CC=CC=C3N=C12)NNC(=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C21H16N4O3
• Molecular Weight: 372.4 g/mol

Description

N-(4-methyl-9-acridinyl)-3-nitrobenzohydrazide, commonly known as MNA, is a chemical compound that has been extensively studied for its various scientific applications. It is a yellow crystalline powder that is soluble in organic solvents and is commonly used as a fluorescent probe in biological research.

Mechanism of Action

MNA acts as a fluorescent probe by binding to DNA and RNA and emitting fluorescence when excited by light. It can also bind to proteins and enzymes, causing a change in fluorescence intensity that can be used to monitor their activity.
Biochemical and Physiological Effects:
MNA has been shown to have no significant toxic effects on living cells and tissues. It is also stable in the presence of various enzymes and can be used to study their activity in real-time.

Advantages and Limitations for Lab Experiments

MNA is a highly sensitive and specific fluorescent probe that can be used to detect a wide range of biological molecules. However, its use is limited by its relatively high cost and the need for specialized equipment to detect fluorescence.

Future Directions

There are several future directions for research on MNA, including the development of new methods for its synthesis and the exploration of its potential as a therapeutic agent. MNA could also be used in the development of new diagnostic tools for the detection of diseases such as cancer and Alzheimer's disease. Additionally, the use of MNA in combination with other fluorescent probes could lead to the development of new imaging techniques for studying living cells and tissues.

Scientific Research Applications

MNA has been extensively used as a fluorescent probe in various biological studies. It is commonly used to detect DNA, RNA, and proteins in cells and tissues. MNA can also be used to study the binding of drugs to proteins and to monitor enzyme activity.